Phenpromethamine

Description

Phenpromethamine, also known as N,β-dimethylphenethylamine, is a sympathomimetic compound belonging to the phenethylamine family. It has been historically used as a nasal decongestant under the trade name Vonedrine . Phenpromethamine functions as a stimulant, affecting the sympathetic nervous system by mimicking catecholamines like norepinephrine, leading to increased alertness, energy, and focus. It achieves this by increasing the release of neurotransmitters like dopamine and norepinephrine in the central nervous system. It is also used to improve athletic performance and for weight loss . However, WebMD states that there is no sufficient evidence to support its use and it might also be unsafe .

This compound stimulates adrenergic receptors, increasing norepinephrine and dopamine levels, which results in elevated heart rate and blood pressure. Due to its influence on the central nervous system, phenpromethamine's effects are systemic, unlike some decongestants that act locally. The mass spectra of phenpromethamine are nearly identical to those of methamphetamine when analyzed using liquid chromatography/mass spectrometry, which can complicate its identification in analytical settings. It is chemically and structurally related to amphetamine, its derivatives (e.g. methamphetamine) and analogues .

Other compounds with structural similarities include methamphetamine, amphetamine, and phentermine. Methamphetamine is a primary analogue with stronger psychoactive effects and a history of abuse, while amphetamine is a structural isomer used therapeutically for ADHD but is a less potent stimulant. Phentermine is a structural analogue approved for weight loss but has a different pharmacological profile. Phenpromethamine's unique characteristic is its specific sympathomimetic activity and past use as a decongestant, setting it apart from compounds with broader applications or higher abuse potential. However, it's worth noting that phenpromethamine is currently banned by the World Anti-Doping Agency and has been detected in dietary supplements since the 2010s .

• CAS No.: 93-88-9
• Product Name: Phenpromethamine
• Molecular Formula: C10H15N
• Molecular Weight: 149.23 g/mol
• IUPAC Name: N-methyl-2-phenylpropan-1-amine
• Standard InChI: InChI=1S/C10H15N/c1-9(8-11-2)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• Standard InChIKey: AUFSOOYCQYDGES-UHFFFAOYSA-N
• SMILES: CC(CNC)C1=CC=CC=C1
• Canonical SMILES: CC(CNC)C1=CC=CC=C1
• Purity: > 95%
• Synonyms: Phenpromethaminum; N,β-Dimethylbenzeneethanamine; N-Methyl-2-phenyl-1-propaneamine; N-Methyl-2-phenylpropane-1-amine; Vonedrine; 1-Methylamino-2-methyl-2-phenylethane; 1-Methylamino-2-phenylpropane
• PubChem Compound: 22276
• Last Modified: Aug 15 2023